Cas no 2229396-61-4 (3-amino-3-(2,2-dimethylthiolan-3-yl)propan-1-ol)

• Product Name: 3-amino-3-(2,2-dimethylthiolan-3-yl)propan-1-ol
• CAS No: 2229396-61-4
• MF: C₉H₁₉NOS
• MW: 189.318261384964
• CID: 5974658
• PubChem ID: 165654100
• Update Time: 2025-10-29

3-amino-3-(2,2-dimethylthiolan-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(2,2-dimethylthiolan-3-yl)propan-1-ol
• 2229396-61-4
• EN300-1735041

• Inchi： 1S/C9H19NOS/c1-9(2)7(4-6-12-9)8(10)3-5-11/h7-8,11H,3-6,10H2,1-2H3
• InChI Key： AQRXIAHTEUVMOR-UHFFFAOYSA-N
• SMILES： S1CCC(C(CCO)N)C1(C)C

Computed Properties

• Exact Mass: 189.11873540g/mol
• Monoisotopic Mass: 189.11873540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 71.6Ų

Additional information on 3-amino-3-(2,2-dimethylthiolan-3-yl)propan-1-ol

Introduction to 3-amino-3-(2,2-dimethylthiolan-3-yl)propan-1-ol (CAS No: 2229396-61-4)

3-amino-3-(2,2-dimethylthiolan-3-yl)propan-1-ol (CAS No: 2229396-61-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework, exhibits promising properties that make it a valuable intermediate in the development of novel therapeutic agents. The molecular structure incorporates a thiolane moiety linked to an amino-substituted propanol backbone, which contributes to its distinctive chemical reactivity and biological potential.

The thiolane component of this molecule is particularly noteworthy, as it introduces a sulfur-containing heterocycle that is known to participate in various biochemical interactions. Thiolanes have been studied extensively for their role in stabilizing reactive sulfur centers and their ability to engage in nucleophilic substitution reactions. In the context of 3-amino-3-(2,2-dimethylthiolan-3-yl)propan-1-ol, the presence of two methyl groups at the sulfur atom enhances its steric hindrance, which can influence both its reactivity and solubility characteristics. This structural feature makes it an intriguing candidate for further exploration in medicinal chemistry.

The amino group at the terminal position of the propanol chain further extends the compound’s utility as a synthetic building block. Amino alcohols are versatile intermediates that can undergo a wide range of transformations, including acylation, alkylation, and reduction reactions. These processes are fundamental in the synthesis of more complex molecules, such as peptidomimetics and enzyme inhibitors. The combination of an amino group with a thiolane ring system suggests potential applications in the design of molecules that target specific biological pathways.

Recent advancements in drug discovery have highlighted the importance of structurally diverse intermediates like 3-amino-3-(2,2-dimethylthiolan-3-yl)propan-1-ol. Researchers have been leveraging such compounds to develop novel scaffolds that exhibit improved pharmacokinetic profiles and enhanced binding affinity to biological targets. For instance, studies have demonstrated that thiolane-based molecules can serve as effective ligands for enzymes involved in metabolic disorders and inflammatory diseases. The ability of this compound to act as a precursor for more sophisticated derivatives positions it as a key player in ongoing pharmacological investigations.

The chemical reactivity of 3-amino-3-(2,2-dimethylthiolan-3-yl)propan-1-ol has been explored in several synthetic protocols. One notable study reported its use as a precursor in the preparation of chiral thiolane derivatives through asymmetric catalysis. The reaction conditions employed allowed for high yields and enantioselectivity, underscoring the compound’s suitability for industrial-scale applications. Additionally, its stability under various reaction conditions has made it a preferred choice for multi-step syntheses where harsh reagents are often required.

In terms of biological activity, preliminary studies suggest that derivatives of 3-amino-3-(2,2-dimethylthiolan-3-yl)propan-1-ol may exhibit inhibitory effects on certain enzymes implicated in cancer progression. The thiolane ring is known to interact with cysteine residues in proteins, which are often critical for enzymatic activity. By modulating these interactions, it may be possible to develop small-molecule inhibitors with therapeutic potential. Further research is warranted to elucidate the exact mechanisms by which these compounds exert their effects.

The synthesis of 3-amino-3-(2,2-dimethylthiolan-3-yl)propan-1-ol itself presents an interesting challenge due to its complex stereochemistry. Traditional synthetic routes often require careful control over reaction conditions to ensure regioselectivity and avoid unwanted side products. However, recent innovations in catalytic methods have made it possible to access such molecules with greater efficiency and precision. These advancements not only streamline the production process but also open up new avenues for structural diversification.

The potential applications of this compound extend beyond pharmaceuticals into agrochemicals and material science. For example, thiolane derivatives have been investigated as components in corrosion inhibitors due to their ability to form stable complexes with metal surfaces. Similarly, their incorporation into polymer matrices could enhance material properties such as biodegradability and mechanical strength. Such interdisciplinary applications underscore the versatility of 3-amino-3-(2,2-dimethylthiolan-3-yll)propan-l-lrol.

As research continues to uncover new uses for this compound, it is likely that its significance will grow within both academic and industrial settings. Collaborative efforts between chemists and biologists will be essential to fully realize its potential as a therapeutic agent or functional material. The ongoing development of synthetic methodologies will also play a crucial role in expanding its utility across multiple domains.

In conclusion, 3-amino--( 22 dimethylthio lan-- 32 yl ) prop an -- l - ol ( C A S N o : 22 29 396 - 61 - 4 ) stands out as a remarkable compound with diverse applications and exciting future prospects . Its unique structural features , coupled with recent advances i n synthetic chemistry , position i t as an indispensable tool f or researchers exploring new frontiers i n medicinal c hemistry . As our understanding o f i ts properties e xtends , so too wi ll do i ts possibilities . p >